Cas no 1779939-06-8 (2-(4-bromophenyl)-2,2-difluoroethan-1-ol)

2-(4-Bromophenyl)-2,2-difluoroethan-1-ol is a fluorinated aromatic alcohol featuring a bromine substituent on the phenyl ring, which enhances its utility in cross-coupling reactions and other synthetic transformations. The presence of difluoromethyl and hydroxyl groups provides versatility in medicinal chemistry and material science applications, serving as a key intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. Its structural motif is valuable for introducing fluorinated moieties into target molecules, improving metabolic stability and bioavailability. The bromine atom further facilitates functionalization via metal-catalyzed coupling reactions. This compound is characterized by high purity and stability, making it suitable for rigorous synthetic workflows.

2-(4-bromophenyl)-2,2-difluoroethan-1-ol structure

1779939-06-8 structure

Product Name:2-(4-bromophenyl)-2,2-difluoroethan-1-ol

CAS No:1779939-06-8

MF:C₈H₇BrF₂O

MW:237.041388750076

MDL:MFCD28038792

CID:5012596

PubChem ID:66580141

Update Time:2026-02-27

2-(4-bromophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(4-bromophenyl)-2,2-difluoroethanol
- 2-(4-Bromophenyl)-2,2-difluoro-ethanol
- BBL103690
- STL557500
- 2-(4-Bromophenyl)-2,2-difluoroethan-1-ol
- EN300-1929187
- 1779939-06-8
- AKOS025212332
- G79329
- AU-004/43508326
- MS-20680
- SCHEMBL11579
- starbld0038689
- HMFWHVWSQMOVMQ-UHFFFAOYSA-N
- 4-Bromo-?,?-difluorobenZeneethanol
- MFCD28038792
- 2-(4-bromophenyl)-2,2-difluoroethan-1-ol
- MDL： MFCD28038792
- Inchi： 1S/C8H7BrF2O/c9-7-3-1-6(2-4-7)8(10,11)5-12/h1-4,12H,5H2
- InChI Key： HMFWHVWSQMOVMQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CO)(F)F

Computed Properties

Exact Mass: 235.96483g/mol
Monoisotopic Mass: 235.96483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2

2-(4-bromophenyl)-2,2-difluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X89535-1g	2-(4-bromophenyl)-2，2-difluoroethan-1-ol	1779939-06-8	98%	1g	¥1608.0	2023-09-05
eNovation Chemicals LLC	D658277-1g	2-(4-Bromophenyl)-2,2-difluoroethanol	1779939-06-8	95%	1g	$595	2024-06-05
Key Organics Ltd	MS-20680-250MG	2-(4-Bromophenyl)-2,2-difluoro-ethanol	1779939-06-8	>97%	0.25 g	£299.00	2023-07-11
Key Organics Ltd	MS-20680-0.5G	2-(4-Bromophenyl)-2,2-difluoro-ethanol	1779939-06-8	>97%	0.5g	£514.00	2025-02-08
Key Organics Ltd	MS-20680-1G	2-(4-Bromophenyl)-2,2-difluoro-ethanol	1779939-06-8	>97%	1g	£878.00	2025-02-08
Enamine	EN300-1929187-0.05g	2-(4-bromophenyl)-2,2-difluoroethan-1-ol	1779939-06-8		0.05g	$707.0	2023-09-17
Enamine	EN300-1929187-0.1g	2-(4-bromophenyl)-2,2-difluoroethan-1-ol	1779939-06-8		0.1g	$741.0	2023-09-17
Enamine	EN300-1929187-0.25g	2-(4-bromophenyl)-2,2-difluoroethan-1-ol	1779939-06-8		0.25g	$774.0	2023-09-17
Enamine	EN300-1929187-0.5g	2-(4-bromophenyl)-2,2-difluoroethan-1-ol	1779939-06-8		0.5g	$809.0	2023-09-17
Enamine	EN300-1929187-1.0g	2-(4-bromophenyl)-2,2-difluoroethan-1-ol	1779939-06-8		1g	$1172.0	2023-05-31

2-(4-bromophenyl)-2,2-difluoroethan-1-ol Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

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Related Categories

Additional information on 2-(4-bromophenyl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-(4-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 1779939-06-8)

In the realm of fine chemicals and pharmaceutical intermediates, 2-(4-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 1779939-06-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by a 4-bromophenyl group and difluoroethanol moiety, serves as a critical building block in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of bromophenyl difluoroethanol" or "CAS 1779939-06-8 applications", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-(4-bromophenyl)-2,2-difluoroethan-1-ol features a bromine substituent at the para position of the phenyl ring, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. This attribute aligns with the trending focus on green chemistry and catalytic efficiency, as scientists explore sustainable methods to incorporate halogenated intermediates into complex molecules. Searches for "difluoroethanol derivatives in medicinal chemistry" highlight its potential in designing bioactive compounds with improved metabolic stability.

From a synthetic perspective, CAS 1779939-06-8 is often discussed alongside fluorinated building blocks, a hot topic due to the rising demand for fluorinated pharmaceuticals. The difluoro group in this compound contributes to enhanced lipophilicity and bioavailability, making it valuable for optimizing drug candidates. Queries like "role of bromophenyl groups in drug design" or "fluorine in agrochemicals" further underscore its interdisciplinary importance.

Analytical techniques such as NMR spectroscopy and HPLC purity testing are essential for characterizing 2-(4-bromophenyl)-2,2-difluoroethan-1-ol, ensuring compliance with industry standards. Recent advancements in AI-assisted retrosynthesis have also sparked interest in predicting optimal routes for its production, addressing common search terms like "machine learning in organic synthesis". This synergy between traditional chemistry and cutting-edge technology positions the compound as a focal point for innovation.

In material science, the 4-bromophenyl unit in CAS 1779939-06-8 enables its use in polymer modifications and liquid crystal formulations. Researchers investigating "halogenated monomers for OLEDs" or "high-performance polymers" frequently encounter this compound, emphasizing its role beyond pharmaceuticals. Its stability under various conditions makes it a reliable candidate for exploratory studies.

To conclude, 2-(4-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 1779939-06-8) exemplifies the convergence of synthetic utility and modern scientific trends. Whether in drug development, catalysis, or advanced materials, its multifaceted applications continue to inspire both academic and industrial research, as evidenced by frequent searches for "bromophenyl difluoroethanol suppliers" and "fluorinated intermediates 2024".